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Compound of Interest

Compound Name: RPW-24

Cat. No.: B15567016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of RPW-24, a small molecule known for its antibacterial properties and its ability

to stimulate the host immune response.

Introduction
RPW-24 (2-N-(3-chloro-4-methylphenyl) quinazoline-2,4-diamine) is a research compound that

has been shown to protect Caenorhabditis elegans from bacterial infection by activating the

host's innate immune system.[1][2][3] It has also been noted for its antibacterial activity.[3][4]

Understanding the proper preparation of RPW-24 stock solutions is critical for obtaining

reproducible and reliable experimental results.

Physicochemical and Solubility Data
A summary of the key quantitative data for RPW-24 is provided in the table below for easy

reference.
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Property Value Source

Chemical Formula C₁₅H₁₃ClN₄ [5]

Molecular Weight 284.74 g/mol [5]

CAS Number 1001625-82-6

Appearance Light yellow to yellow solid [1]

Solubility in DMSO < 1 mg/mL (Slightly soluble) [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Working Concentration
7 µM - 70 µM (in C. elegans

assays)
[2]

Experimental Protocols
Preparation of a 10 mM RPW-24 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RPW-24 in dimethyl

sulfoxide (DMSO).

Materials:

RPW-24 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure:
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Weighing RPW-24: Carefully weigh out 2.85 mg of RPW-24 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

RPW-24 powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate the dissolution of the

RPW-24. Gentle warming in a 37°C water bath may aid in dissolution, but be cautious of

potential degradation.

Visual Inspection: Visually inspect the solution to ensure that all of the RPW-24 has

dissolved. If any particulate matter remains, continue vortexing or gently warming.

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1]

Preparation of Working Solutions
To prepare working solutions, the 10 mM stock solution can be diluted in the appropriate cell

culture medium or buffer for your specific experiment. For example, to prepare a 70 µM working

solution, you would perform a 1:143 dilution of the 10 mM stock solution.

Signaling Pathway and Experimental Workflow
RPW-24 and the p38 MAP Kinase Signaling Pathway
Research in C. elegans has indicated that the protective effects of RPW-24 against bacterial

infection are dependent on the p38 MAP kinase signaling pathway.[1] This pathway is a highly

conserved regulator of innate immunity.[6][7] The following diagram illustrates the proposed

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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